2-(2-Bromoethoxy)-4-fluoro-1-nitrobenzene

• Molecular Formula: C8H7BrFNO3
• Molecular Weight: 264.05 g/mol
• IUPAC Name: 2-(2-bromoethoxy)-4-fluoro-1-nitrobenzene
• InChI: InChI=1S/C8H7BrFNO3/c9-3-4-14-8-5-6(10)1-2-7(8)11(12)13/h1-2,5H,3-4H2
• InChI Key: WYNDBYSNHOLRDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OCCBr)[N+](=O)[O-]

Description

2-(2-Bromoethoxy)-4-fluoro-1-nitrobenzene is a useful research compound. Its molecular formula is C8H7BrFNO3 and its molecular weight is 264.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-fluoro-2-nitrophenol (1.5 g, 9.55 mmole) in acetonitrile (100 mL) under a nitrogen atmosphere was treated with potassium carbonate (4.5 g, 32.6 mmole) and 1,2-dibromoethane (16.0 mL, 186 mmole), The reaction mixture was heated to 70° C. for 40 hours. The reaction was then filtered and concentrated. The crude material was purified by flash chromatography (SiO2, 20% ethyl acetate/hexane) to give 2-(2-bromoethoxy)-4-fluoro-1-nitrobenzene (2.5 g, 98%). 1HNMR (CDCl3) δ 7.97 (m, 1H), 6.79 (m, 2H), 4.40 (t, 2H, J=8.0 Hz), 3.69 (t, 2H, J =8.0 Hz).